(Anthracen-9-ylmethyl)(propyl)amine
Overview
Description
Anthracen-9-ylmethyl)(propyl)amine, also known as 9-anthracenemethylaminopropane, is a highly versatile and potent compound that has a wide range of scientific applications. It is a type of heterocyclic amine, and its three-dimensional structure is composed of a nine-membered ring with a methyl group and an amine group attached. This compound is used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Organic Synthesis
Amines, such as (Anthracen-9-ylmethyl)(propyl)amine, are versatile organic compounds characterized by the presence of one or more nitrogen atoms bonded to carbon atoms . They serve as valuable building blocks in organic synthesis, enabling the construction of complex molecules, including pharmaceuticals, agrochemicals, and natural products .
Medicinal Chemistry
Amines find extensive application in medicinal chemistry, where they serve as essential components of drugs and bioactive molecules . The development of novel amine-based therapeutics, including receptor ligands, enzyme inhibitors, and anticancer agents, continues to be a prominent area of research .
Materials Science
Amines play crucial roles in materials science, contributing to the design and fabrication of polymers, catalysts, sensors, and functional materials . Their unique electronic, optical, and mechanical properties make them suitable for applications in organic electronics, photovoltaics, and biomaterials .
Sustainable Technologies
Recent advances in amine chemistry have led to innovative applications in sustainable technologies, including catalytic transformations, renewable energy, and environmental remediation . Amines are increasingly recognized for their potential in carbon capture, energy storage, and the synthesis of green chemicals .
OLEDs
Anthracene-based compounds, like (Anthracen-9-ylmethyl)(propyl)amine, are suitable for constructing efficient blue-emitting materials . They have been used in the creation of highly efficient nondoped deep-blue fluorescent OLEDs .
Catalysis
(Anthracen-9-ylmethyl)(propyl)amine has been employed as an efficient promoter in Pd(OAc)2-catalyzed oxidative Sonogashira reactions . This showcases its potential in the field of catalysis.
Mechanism of Action
Target of Action
(Anthracen-9-ylmethyl)(propyl)amine, also known as 9-APA, is a novel amine compound with potential applications in various fields of research and industry , suggesting that their targets could be related to light-emitting applications.
Mode of Action
These interactions result in the deep-blue emission of the emitter .
Biochemical Pathways
. This suggests that the compound may affect pathways related to these reactions.
Result of Action
. This suggests that the compound may have similar effects.
Action Environment
. This suggests that environmental factors such as atmospheric conditions could potentially influence the action of (Anthracen-9-ylmethyl)(propyl)amine.
properties
IUPAC Name |
N-(anthracen-9-ylmethyl)propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N/c1-2-11-19-13-18-16-9-5-3-7-14(16)12-15-8-4-6-10-17(15)18/h3-10,12,19H,2,11,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMPWTBZAWCPZBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=C2C=CC=CC2=CC3=CC=CC=C31 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(Anthracen-9-yl)methyl](propyl)amine | |
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